Cas no 1500707-67-4 (3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine
• CAS No: 1500707-67-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5911113
• PubChem ID: 80078763
• Update Time: 2025-06-09

3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine
• 5-Amino-3-(2-methyl-3-pyridyl)isoxazole
• AKOS018639593
• MFCD23827737
• SCHEMBL24410170
• SY280474
• 3-(2-Methylpyridin-3-yl)isoxazol-5-amine
• EN300-1853063
• 1500707-67-4

• Inchi： 1S/C9H9N3O/c1-6-7(3-2-4-11-6)8-5-9(10)13-12-8/h2-5H,10H2,1H3
• InChI Key： RTLAWUIWJHADMZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=CN=C2C)=N1)N

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine

3-(2-Methylpyridin-3-yl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

The compound 3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine, with the CAS number 1500707-67-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a pyridine ring fused with an oxazole moiety, which imparts unique electronic and steric properties. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methyl group at the 2-position of the pyridine ring is a critical step that influences the overall reactivity and stability of the molecule. Subsequent cyclization reactions are employed to form the oxazole ring, which is then functionalized to introduce the amine group at the 5-position. This process requires precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of this compound is its ability to act as a ligand in metalloenzyme inhibition studies. Recent research has demonstrated that 3-(2-methylpyridin-3-yl)-1,2-oxazol-5-amine can effectively bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and inflammatory diseases. The binding affinity of this compound has been shown to be comparable to that of established inhibitors, making it a promising candidate for further preclinical studies.

In addition to its enzymatic activity, this compound has also been explored for its potential in drug delivery systems. The oxazole ring serves as a versatile platform for conjugation with other bioactive molecules, enabling the creation of prodrugs or targeted delivery systems. For instance, researchers have successfully attached this compound to lipid nanoparticles, enhancing their ability to deliver therapeutic payloads across cellular membranes. This application underscores its utility in advancing nanotechnology-based therapies.

The pharmacokinetic profile of 3-(2-methylpyridin-3-yl)-1,2-Oxazol-5-Amine has been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption and distribution properties, with moderate clearance rates. These characteristics suggest that it could be suitable for oral administration, provided further optimization is conducted to improve bioavailability. Ongoing studies are focused on modifying the structure to enhance solubility and reduce metabolic liabilities.

The structural versatility of this compound also makes it an attractive candidate for combinatorial chemistry approaches. By varying substituents on both the pyridine and oxazole rings, researchers can generate a library of analogs with diverse biological activities. This approach has already yielded several derivatives with enhanced potency against specific targets, paving the way for personalized medicine strategies.

In conclusion, 3-(2-Methylpyridin-3-Yl)-1,2-Oxazol-5-Amine represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and materials science. Its unique properties and adaptability make it a valuable tool for addressing unmet medical needs and advancing technological innovations.